molecular formula C8H17ClN2O B1496257 (3R)-N-Ethyl-3-piperidinecarboxamide HCl

(3R)-N-Ethyl-3-piperidinecarboxamide HCl

Cat. No.: B1496257
M. Wt: 192.68 g/mol
InChI Key: DHJDLUKPYJULQY-OGFXRTJISA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3R)-N-Ethyl-3-piperidinecarboxamide HCl (CAS: Not explicitly provided; Ref: 3D-MEA98990 ) is a chiral piperidine derivative characterized by an ethylamide substituent at the 3-position of the piperidine ring. Its molecular formula is C₉H₁₇ClN₂O, with a calculated molecular weight of 204.70 g/mol. This compound is primarily utilized as a building block in pharmaceutical research and chemical synthesis, particularly in the development of receptor-targeted molecules due to its stereochemical specificity .

Synthetic routes for related piperidine derivatives often involve esterification or amidation of piperidine-3-carboxylic acid precursors. For example, ethyl (3R)-piperidine-3-carboxylate (CAS: 25137-01-3) is synthesized via methods documented in Recueil des Travaux Chimiques des Pays-Bas (1951) and Journal of Organic Chemistry (1991), involving cyclization and stereoselective reduction steps . The target compound likely derives from similar intermediates through aminolysis with ethylamine.

Properties

Molecular Formula

C8H17ClN2O

Molecular Weight

192.68 g/mol

IUPAC Name

(3R)-N-ethylpiperidine-3-carboxamide;hydrochloride

InChI

InChI=1S/C8H16N2O.ClH/c1-2-10-8(11)7-4-3-5-9-6-7;/h7,9H,2-6H2,1H3,(H,10,11);1H/t7-;/m1./s1

InChI Key

DHJDLUKPYJULQY-OGFXRTJISA-N

Isomeric SMILES

CCNC(=O)[C@@H]1CCCNC1.Cl

Canonical SMILES

CCNC(=O)C1CCCNC1.Cl

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

The 3,4-dichlorobenzyl substituent in ’s compound introduces lipophilicity, likely influencing membrane permeability and antimicrobial activity .

Synthetic Utility: Piperidine-3-carboxylic acid () serves as a versatile precursor for esters and amides, enabling modular synthesis of analogs . Ethyl esters (e.g., ) are common intermediates for further functionalization, such as aminolysis to produce amides like the target compound .

Commercial Availability: The target compound is priced at €400/250 mg and €1,155/2500 mg, reflecting its niche use in research.

Chirality and Specificity :

  • The (3R) configuration in the target compound and related esters (e.g., ) is critical for enantioselective interactions in biological systems, underscoring its relevance in asymmetric synthesis .

Research Findings and Gaps

  • Pharmacological Data: While antiemetics like ondansetron and palonosetron () are clinically validated, the provided evidence lacks direct pharmacological data for the target compound.
  • The target compound’s hydrochloride salt form implies standard handling precautions for corrosive substances .

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